Cas no 149598-70-9 (Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-,(1'R,2'R,4'aS,6'R,8'aS)-)

Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-,(1'R,2'R,4'aS,6'R,8'aS)- structure

149598-70-9 structure

Product Name:Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-,(1'R,2'R,4'aS,6'R,8'aS)-

CAS No:149598-70-9

MF:C₂₃H₃₀O₅

MW:386.481307506561

CID:174910

PubChem ID:3035835

Update Time:2025-04-19

Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-,(1'R,2'R,4'aS,6'R,8'aS)- Chemical and Physical Properties

Names and Identifiers

- Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-,(1'R,2'R,4'aS,6'R,8'aS)-
- 3,4'-dihydroxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3H-1-benzofuran]-6',7'-dicarbaldehyde
- Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',
- 3,4'-dihydroxy-4,4,7,8a-tetramethylspiro[2,3,4a,5,6,7-hexahydro-1H-naphthalene-8,2'-3H-1-benzouran]-6',7'-dicarbaldehyde
- 4,6'-Dihydroxy-2',5',5',8'a-tetramethyl-3',4',4'a,5',6',7',8',8'a-octahydro-2'H,3H-spiro[1-benzofuran-2,1'-naphthalene]-6,7-dicarbaldehyde
- DTXSID40933686
- 149598-70-9
- Stachybotrydial
- NF 5003F
- ATCC 20928 factor A
- Mer-NF5003F
- CHEBI:201838
- Spiro(benzofuran-2(3H),1'(2'H)-naphthalene)-6,7-dicarboxaldehyde, 3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-, (1'R-(1'alpha,2'alpha,4'aalpha,6'aalpha,8'aalpha))-
- ATCC 20928 A
- Mer NF5003F
- Inchi： 1S/C23H30O5/c1-13-5-6-18-21(2,3)19(27)7-8-22(18,4)23(13)10-15-17(26)9-14(11-24)16(12-25)20(15)28-23/h9,11-13,18-19,26-27H,5-8,10H2,1-4H3
- InChI Key： WIGGVNIABVHHCS-UHFFFAOYSA-N
- SMILES： O1C2C(C=O)=C(C=O)C=C(C=2CC21C(C)CCC1C(C)(C)C(CCC12C)O)O

Computed Properties

Exact Mass: 386.2094
Monoisotopic Mass: 386.20932405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 2
Complexity: 647
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 5
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 83.8Å²

Experimental Properties

PSA: 83.83

Spiro[benzofuran-2(3H),1'(2'H)-naphthalene]-6,7-dicarboxaldehyde,3',4',4'a,5',6',7',8',8'a-octahydro-4,6'-dihydroxy-2',5',5',8'a-tetramethyl-,(1'R,2'R,4'aS,6'R,8'aS)- Pricemore >>

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